6-bromo-2-methyl-N-(2-(thiophen-3-yl)benzyl)-2H-indazole-3-carboxamide
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Description
Synthesis Analysis
The synthesis of brominated heterocyclic compounds is well-documented in the literature. For instance, the synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a carboxylic acid moiety of a potent dopamine and serotonin receptors antagonist, involves a series of reactions starting from methyl 2,6-difluoropyridine-3-carboxylate, followed by regioselective methoxylation, oxidation, nucleophilic substitution with methylamine, and final bromination . This process highlights the complexity and the need for regioselective reactions in the synthesis of such brominated compounds.
Molecular Structure Analysis
The molecular structure of brominated heterocycles can be complex and is often confirmed by spectroscopic methods and X-ray crystallography. For example, the structure of 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide was confirmed using FT-IR, NMR spectroscopy, and single-crystal X-ray diffraction studies . These techniques are crucial for determining the precise arrangement of atoms within a molecule and for confirming the identity of synthesized compounds.
Chemical Reactions Analysis
Brominated compounds can participate in various chemical reactions, often serving as intermediates in the synthesis of pharmacologically active molecules. The presence of a bromine atom can facilitate further functionalization through nucleophilic substitution reactions, as seen in the synthesis pathways described in the papers . The reactivity of such compounds is influenced by the presence of other functional groups and the overall molecular structure.
Physical and Chemical Properties Analysis
The physical and chemical properties of brominated heterocyclic compounds are influenced by their molecular structure. For example, the crystal packing of antipyrine derivatives is stabilized by a combination of hydrogen bonds and π-interactions, which can affect their melting points, solubility, and stability . The presence of bromine can also impact the compound's density and refractive index. These properties are essential for understanding the behavior of the compound in different environments and can influence its suitability for various applications.
Scientific Research Applications
Given the compound's structure, it can be inferred that it belongs to the class of indazole derivatives, which are of significant interest in medicinal chemistry due to their diverse pharmacological properties. Indazole derivatives have been explored for various therapeutic applications, including anticancer, anti-inflammatory, and CNS (Central Nervous System) activities. For instance, indazole-based compounds have been highlighted for their potential in targeting protein kinases, which are critical players in cancer and neurodegenerative disorders (Denya, Malan, & Joubert, 2018). Moreover, the involvement of thiophene moieties in drug design is well documented, offering varied biological activities and serving as building blocks for synthesizing compounds with potential CNS effects (Saganuwan, 2017).
properties
IUPAC Name |
6-bromo-2-methyl-N-[(2-thiophen-3-ylphenyl)methyl]indazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16BrN3OS/c1-24-19(17-7-6-15(21)10-18(17)23-24)20(25)22-11-13-4-2-3-5-16(13)14-8-9-26-12-14/h2-10,12H,11H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJCPCUFLCGZSOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C2C=CC(=CC2=N1)Br)C(=O)NCC3=CC=CC=C3C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16BrN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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